Cas no 442903-53-9 (Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI))

Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI) structure
442903-53-9 structure
Product Name:Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI)
CAS No:442903-53-9
MF:C11H15NO3
MW:209.241703271866
CID:1023073
PubChem ID:45089834
Update Time:2025-04-20

Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-6-methoxy-2-methyl-, ethyl ester (9CI)
    • SCHEMBL6905553
    • 442903-53-9
    • ethyl 3-amino-6-methoxy-2-methylbenzoate
    • Inchi: 1S/C11H15NO3/c1-4-15-11(13)10-7(2)8(12)5-6-9(10)14-3/h5-6H,4,12H2,1-3H3
    • InChI Key: JZEDMWVVYKBKQW-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(C)=C1C(=O)OCC)N

Computed Properties

  • Exact Mass: 209.105
  • Monoisotopic Mass: 209.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2
  • XLogP3: 1.8

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